Cas no 97005-05-5 (1,4-Benzodioxin-2,3-dione, 5-methyl-)

• Product Name: 1,4-Benzodioxin-2,3-dione, 5-methyl-
• CAS No: 97005-05-5
• MF: C₉H₆O₄
• MW: 178.14154291153
• MDL: MFCD29066297
• CID: 4363893
• PubChem ID: 121234423
• Update Time: 2025-04-24

1,4-Benzodioxin-2,3-dione, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2,3-dione, 5-methyl-
• MFCD29066297
• 5-Methyl-1,4-benzodioxan-2,3-dione
• 5-methyl-1,4-benzodioxine-2,3-dione
• 97005-05-5

• MDL： MFCD29066297
• Inchi： 1S/C9H6O4/c1-5-3-2-4-6-7(5)13-9(11)8(10)12-6/h2-4H,1H3
• InChI Key： AUKBOKBMRQWIOI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC2=CC=CC(C)=C12)=O

Computed Properties

• Exact Mass: 178.02660867Da
• Monoisotopic Mass: 178.02660867Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų